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For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with TAN-67 (also known as SB-205607), a potent
and selective d-opioid agonist. Adherence to these procedures is critical to ensure personal
safety and maintain a secure laboratory environment.

Given the potent pharmacological activity of TAN-67 as an opioid agonist, all handling
procedures must be conducted with the utmost care to prevent accidental exposure, which
could lead to significant health risks. The following information outlines the necessary personal
protective equipment (PPE), handling protocols, and disposal procedures.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling TAN-67 in any form (solid or
solution). The following table summarizes the required equipment and its specifications.
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PPE Category

Item

Specifications and Use

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves at all times.
Change the outer glove
immediately upon suspected
contamination. Regularly
inspect gloves for tears or

punctures.

ANSI 7Z87.1-rated chemical

splash goggles are required to

Eye Protection Safety Goggles ]
protect against splashes and
aerosols.
A full-face shield should be
worn in conjunction with safety
oggles, especially when
Face Protection Face Shield 9099 P Y

handling solutions or
performing procedures with a

high risk of splashing.

Body Protection

Laboratory Coat

A dedicated, disposable, solid-
front laboratory coat with tight-
fitting cuffs is required. The
coat should be changed

immediately if contaminated.

Respiratory Protection

N95 Respirator or Higher

An N95 respirator is the
minimum requirement when
handling powdered TAN-67.
For procedures that may
generate aerosols, a powered
air-purifying respirator (PAPR)

is recommended.

Standard Operating Procedure for Handling TAN-67
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The following protocol outlines the step-by-step process for safely weighing and preparing a
solution of TAN-67.

Experimental Protocol: Weighing and Solubilizing TAN-
67

e Preparation:

o Designate a specific area within a certified chemical fume hood for all TAN-67 handling
activities.

o Ensure the work area is clean and free of clutter.

o Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh paper, vials,
solvent, vortex mixer) within the fume hood before beginning.

o Don all required PPE as outlined in the table above.
e Weighing:
o Carefully tare the analytical balance with a piece of weigh paper.

o Slowly and deliberately transfer the desired amount of powdered TAN-67 onto the weigh
paper using a clean spatula. Avoid any actions that could generate dust.

o Once the desired weight is achieved, carefully fold the weigh paper to contain the powder.

¢ Solubilization:

o

Transfer the weighed TAN-67 into an appropriately labeled vial.

o

Using a calibrated pipette, add the desired solvent to the vial.

[¢]

Securely cap the vial.

[¢]

Gently vortex the vial until the TAN-67 is fully dissolved. Visually inspect the solution to
ensure no solid particles remain.
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e Post-Handling:

o

All disposable materials that have come into contact with TAN-67 (e.g., weigh paper,
pipette tips, outer gloves) must be disposed of as hazardous waste.

o

Thoroughly decontaminate the work surface and any non-disposable equipment with an
appropriate cleaning agent.

o

Remove PPE in the correct order to avoid cross-contamination and dispose of it as
hazardous waste.

o

Wash hands thoroughly with soap and water.

Emergency Procedures

In the event of an exposure, immediate action is critical.

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.

» Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan for TAN-67 Waste

As a potent opioid, the disposal of TAN-67 and any contaminated materials must be handled
with extreme care and in accordance with all federal, state, and local regulations for controlled
substances.

» Waste Segregation: All waste contaminated with TAN-67, including unused compounds,
solutions, contaminated PPE, and disposable labware, must be segregated into a clearly
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labeled, leak-proof hazardous waste container.

o DEA Regulations: For the disposal of the pure compound or any unused inventory, follow all
applicable Drug Enforcement Administration (DEA) regulations for controlled substances.
This may involve using a DEA-registered reverse distributor.[1]

 In-Lab Deactivation (for trace amounts): For trace amounts of TAN-67 on labware, consult
your institution's Environmental Health and Safety (EHS) office for approved chemical
deactivation procedures before disposal.

o Professional Disposal Service: All TAN-67 waste must be disposed of through a licensed
hazardous waste disposal company. Do not dispose of TAN-67 down the drain or in regular
trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of TAN-67, from
preparation to disposal.
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Caption: Workflow for the safe handling and disposal of TAN-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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